Cas no 1909320-04-2 (lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate)

• Product Name: lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate
• CAS No: 1909320-04-2
• MDL: MFCD29763291
• CID: 4629079
• PubChem ID: 122163453
• Update Time: 2025-06-11

lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 2-[3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl]acetate
• lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate

• MDL： MFCD29763291

Additional information on lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate

Compound Introduction: Lithium(1+) Ion 2-3-(5-Bromothiophen-2-yl)-1,2,4-Oxadiazol-5-ylacetate (CAS No. 1909320-04-2)

Lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate (CAS No. 1909320-04-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic organic molecules, characterized by its intricate molecular structure and potential biological activities. The presence of a lithium ion and a bromothiophene moiety in its framework suggests possible applications in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The molecular structure of lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate is composed of several key functional groups that contribute to its unique chemical properties. The lithium(1+) ion serves as a counterion, enhancing the compound's solubility and stability in aqueous solutions. The 5-bromothiophen-2-yl group introduces a bromine substituent into the thiophene ring, which can be further modified through cross-coupling reactions to create more complex derivatives. The 1,2,4-oxadiazole core is a heterocyclic compound known for its bioactivity and is often incorporated into drug candidates due to its ability to interact with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole derivatives in the development of new drugs. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The acetic acid moiety in lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate provides a carboxylic acid functional group that can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and efficacy.

In the context of current research, lithium-based compounds have been extensively studied for their potential in treating neurological disorders such as bipolar disorder and Alzheimer's disease. The unique combination of lithium and the bromothiophene group in this compound suggests that it may exhibit properties similar to those of existing lithium-based therapies while offering additional benefits due to its structural complexity. Preliminary studies have indicated that lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate may possess neuroprotective and anti-inflammatory effects, making it a promising candidate for further investigation.

The synthesis of lithium(1+) ion 2-3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-ylacetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromothiophene group necessitates careful handling to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the overall yield but also enhance the structural integrity of the final product.

From a pharmacological perspective, the interaction between lithium(1+) ion 2-3-(5-bromothiophen-2-y l)-1,2,4 oxadiazol -5 -y lacetate and biological targets remains an area of active investigation. Computational modeling and experimental studies have been conducted to elucidate its mechanism of action. The presence of multiple functional groups allows for diverse interactions with enzymes and receptors involved in various physiological pathways. This flexibility makes it an attractive scaffold for designing next-generation therapeutics.

The potential applications of lithium(1+) ion 2 -3-(5 -b romo thi ophen - 2 -y l ) - 1 , 2 , 4 - ox adia zol - 5 - y lac eta te extend beyond neurological disorders. Its structural features suggest that it may also be effective against other conditions characterized by inflammation and oxidative stress. For instance, studies have indicated that oxadiazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Similarly, the lithium component may contribute to antioxidant effects by stabilizing reactive oxygen species.

In conclusion, lithium(1+) ion 2 -3-( 5 -b romo thi ophen - 2 -y l ) - 1 , 2 , 4 - ox adia zol - 5 - y lac eta te ( CAS No . 1909320 -04 - 2 ) represents a significant advancement in pharmaceutical research due to its unique molecular structure and potential therapeutic applications. Its synthesis involves sophisticated organic chemistry techniques that highlight the importance of precision in drug development. Ongoing studies aim to further elucidate its mechanism of action and explore new avenues for medical application. As research progresses, this compound is poised to play a crucial role in the development of novel treatments for various diseases.